Cas no 30644-99-6 (D-xylo-Tetrofuranose,3-O-benzyl-4-C-cyclopropyl-1,2-O-isopropylidene-, a- (8CI))

• Product Name: D-xylo-Tetrofuranose,3-O-benzyl-4-C-cyclopropyl-1,2-O-isopropylidene-, a- (8CI)
• CAS No: 30644-99-6
• MF: C₁₇H₂₂O₄
• MW: 290.354185581207
• CID: 307496
• PubChem ID: 277128
• Update Time: 2025-04-19

D-xylo-Tetrofuranose,3-O-benzyl-4-C-cyclopropyl-1,2-O-isopropylidene-, a- (8CI) Chemical and Physical Properties

Names and Identifiers

• D-xylo-Tetrofuranose,3-O-benzyl-4-C-cyclopropyl-1,2-O-isopropylidene-, a- (8CI)
• 5-cyclopropyl-2,2-dimethyl-6-phenylmethoxy-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]dioxole
• 6-(benzyloxy)-5-cyclopropyl-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxole
• AC1L5LAF
• AC1Q70TG
• AG-J-87583
• AR-1G9896
• CTK4G5520
• NSC125622
• 3-Benzyl-4-cyclopropyl-1,2-isopropylidene-xylo-furanose
• DTXSID90298732
• D-xylo-Tetrofuranose,2-O-isopropylidene-, .alpha.-
• 30644-99-6
• NSC-125622

• Inchi： 1S/C17H22O4/c1-17(2)20-15-14(18-10-11-6-4-3-5-7-11)13(12-8-9-12)19-16(15)21-17/h3-7,12-16H,8-10H2,1-2H3
• InChI Key： IWYWVVINLMMSIR-UHFFFAOYSA-N
• SMILES： O1C2C(C(C1C1CC1)OCC1C=CC=CC=1)OC(C)(C)O2

Computed Properties

• Exact Mass: 290.15186
• Monoisotopic Mass: 290.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 36.92
• LogP: 2.85820